Cas no 2195953-81-0 (1-[(4-methoxyphenyl)methyl]-3-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea)

• Product Name: 1-[(4-methoxyphenyl)methyl]-3-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea
• CAS No: 2195953-81-0
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 5338120
• Update Time: 2025-10-23

1-[(4-methoxyphenyl)methyl]-3-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-3-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)urea
• 1-[(4-methoxyphenyl)methyl]-3-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]urea
• 1-[(4-methoxyphenyl)methyl]-3-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea

• Inchi： 1S/C19H29N3O3/c1-24-18-4-2-15(3-5-18)12-20-19(23)21-13-16-6-9-22(10-7-16)17-8-11-25-14-17/h2-5,16-17H,6-14H2,1H3,(H2,20,21,23)
• InChI Key： CKPMJILUAWDENF-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1CCC(CNC(NCC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8

Additional information on 1-[(4-methoxyphenyl)methyl]-3-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea

Professional Introduction to Compound with CAS No. 2195953-81-0 and Product Name: 1-[(4-methoxyphenyl)methyl]-3-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea

The compound with the CAS number 2195953-81-0 and the product name 1-[(4-methoxyphenyl)methyl]-3-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a urea moiety and a piperidine ring, makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of urea-based compounds due to their demonstrated efficacy in modulating various biological pathways. The urea moiety in this compound is particularly noteworthy, as it serves as a key pharmacophore for interacting with biological targets. Urea derivatives have been extensively studied for their ability to enhance binding affinity and selectivity, making them valuable candidates for drug discovery.

The 4-methoxyphenylmethyl group in the molecular structure contributes to the compound's lipophilicity, which is a critical factor in drug bioavailability. Additionally, the oxolan-3-yl substituent introduces an oxygen-rich environment that can influence the compound's solubility and metabolic stability. These structural features collectively enhance the compound's potential as a lead molecule in pharmaceutical research.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. Piperidine rings are commonly found in approved drugs due to their ability to improve pharmacokinetic properties such as solubility and metabolic clearance. The incorporation of a piperidine ring in this compound not only enhances its structural complexity but also opens up possibilities for further derivatization to optimize its pharmacological profile.

The synthesis of this compound involves intricate organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These synthetic strategies are essential for producing compounds with specific stereochemical configurations, which can significantly impact their biological activity.

In the realm of drug discovery, computational modeling and molecular docking studies have played a pivotal role in understanding the interactions between this compound and biological targets. The use of molecular dynamics simulations and quantum mechanical calculations has provided valuable insights into the binding mechanisms and energetics of drug-receptor interactions. Such computational approaches are indispensable for guiding experimental design and optimizing lead compounds.

One of the most exciting applications of this compound is its potential use as an intermediate in the synthesis of novel therapeutics. Researchers are exploring its utility in developing drugs targeting neurological disorders, cancer, and inflammatory diseases. The versatility of its molecular framework allows for modifications that can fine-tune its biological activity, making it a promising candidate for further development.

The chemical properties of this compound also make it suitable for use in agrochemical formulations. Derivatives of urea-based compounds have shown efficacy as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests. By leveraging the structural features of this compound, scientists aim to develop environmentally friendly agrochemicals that offer high efficacy with minimal ecological impact.

As research continues to evolve, new methodologies for analyzing and characterizing complex organic molecules will become increasingly important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography are essential for elucidating the structure-property relationships of this compound. These analytical tools provide detailed information about molecular conformation, dynamics, and interactions, which are critical for understanding its behavior in biological systems.

The development of novel pharmaceuticals is often hampered by challenges related to synthesis scalability and cost-effectiveness. Advances in green chemistry principles have led to more sustainable synthetic routes that minimize waste generation and energy consumption. The synthesis of this compound exemplifies these principles by employing environmentally benign solvents and catalytic systems that enhance efficiency while reducing ecological footprints.

In conclusion, the compound with CAS No. 2195953-81-0 and the product name 1-[(4-methoxyphenyl)methyl]-3-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug development and agrochemical formulations, make it a subject of intense research interest. As scientific understanding continues to advance, this compound is poised to play a crucial role in shaping future therapeutic strategies.